78-82-0

Isobutyronitrile

In Stock

• CAS RN:
• 78-82-0

• Formula:
• C4H7N

• InChI:
• InChI=1S/C4H7N/c1-4(2)3-5/h4H,1-2H3

• InChIKey:
• LRDFRRGEGBBSRN-UHFFFAOYSA-N

• Isobutyronitrile (IBN) is an aliphatic nitrile. It is widely used as a solvent for electrochemical analyses. IBN can be prepared from amino acids, via anaerobic degradation. It undergoes oxidative dehydrogenation in the presence of an iron phosphate catalyst to afford methacrylonitrile, acetone, carbon oxides and traces of cyanic acid.
  Isobutyronitrile appears as a clear colorless liquid. Flash point 47°F. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
  Isobutyronitrile is an aliphatic nitrile that is acetonitrile in which two of the hydrogens have been replaced by methyl groups. It has a role as a polar aprotic solvent. It is an aliphatic nitrile and a volatile organic compound.
  

2-(4-bromobenzoyl)-N-(3,4-dichlorophenyl)hydrazinecarboxamide

Usually In Stock

• CAS RN:
• 306278-82-0

• Formula:
• C14H10BrCl2N3O2

• InChI:
• InChI=1S/C14H10BrCl2N3O2/c15-9-3-1-8(2-4-9)13(21)19-20-14(22)18-10-5-6-11(16)12(17)7-10/h1-7H,(H,19,21)(H2,18,20,22)

• InChIKey:
• IUEJMQKWBCTMKH-UHFFFAOYSA-N

• 2-(4-bromobenzoyl)-N-(3,4-dichlorophenyl)hydrazinecarboxamide is a useful research compound. Its molecular formula is C14H10BrCl2N3O2 and its molecular weight is 403.06. The purity is usually 95%.

2-(2,4-Dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid

In Stock

• CAS RN:
• 356578-82-0

• Formula:
• C17H13NO6

• InChI:
• InChI=1S/C17H13NO6/c1-23-10-4-6-13(14(8-10)24-2)18-15(19)11-5-3-9(17(21)22)7-12(11)16(18)20/h3-8H,1-2H3,(H,21,22)

• InChIKey:
• NWRPRCMEFWOWDJ-UHFFFAOYSA-N

• 2-(2,4-Dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid is a useful research compound. Its molecular formula is C17H13NO6 and its molecular weight is 327.29 g/mol. The purity is usually 95%.

4-((2,6-dimethylmorpholino)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851978-82-0

• Formula:
• C20H21FN4O4S2

• InChI:
• InChI=1S/C20H21FN4O4S2/c1-12-10-25(11-13(2)29-12)31(27,28)15-8-6-14(7-9-15)19(26)23-24-20-22-18-16(21)4-3-5-17(18)30-20/h3-9,12-13H,10-11H2,1-2H3,(H,22,24)(H,23,26)

• InChIKey:
• OOGIMUKJBKGFDT-UHFFFAOYSA-N

• 4-((2,6-dimethylmorpholino)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C20H21FN4O4S2 and its molecular weight is 464.53. The purity is usually 95%.

2-Benzyl-6-(3-chlorophenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893978-82-0

• Formula:
• C21H18ClN5O2

• InChI:
• InChI=1S/C21H18ClN5O2/c1-24-18-17(19(28)27(21(24)29)13-14-6-3-2-4-7-14)26-11-10-25(20(26)23-18)16-9-5-8-15(22)12-16/h2-9,12H,10-11,13H2,1H3

• InChIKey:
• NUZHLTYWSCMXSC-UHFFFAOYSA-N

• 2-Benzyl-6-(3-chlorophenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H18ClN5O2 and its molecular weight is 407.86. The purity is usually 95%.

2-(3,4-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898778-82-0

• Formula:
• C14H10F2O3S

• InChI:
• InChI=1S/C14H10F2O3S/c15-9-2-1-8(7-10(9)16)13(17)11-3-4-12(20-11)14-18-5-6-19-14/h1-4,7,14H,5-6H2

• InChIKey:
• MOKRHQKRLMMDDM-UHFFFAOYSA-N

• 2-(3,4-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C14H10F2O3S and its molecular weight is 296.29 g/mol. The purity is usually 95%.

(Z)-4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenyl dimethylcarbamate

In Stock

• CAS RN:
• 869078-82-0

• Formula:
• C21H21NO6

• InChI:
• InChI=1S/C21H21NO6/c1-5-26-14-7-8-15-17(12-14)27-19(20(15)23)11-13-6-9-16(18(10-13)25-4)28-21(24)22(2)3/h6-12H,5H2,1-4H3/b19-11-

• InChIKey:
• LOACHHYDRHTVJM-ODLFYWEKSA-N

• (Z)-4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenyl dimethylcarbamate is a useful research compound. Its molecular formula is C21H21NO6 and its molecular weight is 383.4g/mol. The purity is usually 95%.

Elpetrigine

In Stock

• CAS RN:
• 212778-82-0

• Formula:
• C10H7Cl3N4

• InChI:
• InChI=1S/C10H7Cl3N4/c11-4-1-5(8(13)6(12)2-4)9-10(15)17-7(14)3-16-9/h1-3H,(H4,14,15,17)

• InChIKey:
• NNXUYJFHOVCRSM-UHFFFAOYSA-N

• Elpetrigine, also known as GW 273293 and JZP-4, is a potent calcium and sodium channel blocker, which is currently being evaluated in patients as an anticonvulsant and mood stabilizer. JZP-4 could have anxiolytic effects in addition to the anticonvulsant, antidepressant and antimania effects reported earlier.

1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 1247378-82-0

• Formula:
• C11H11N3O2

• InChI:
• InChI=1S/C11H11N3O2/c1-2-14-7-9(11(15)16)10(13-14)8-4-3-5-12-6-8/h3-7H,2H2,1H3,(H,15,16)

• InChIKey:
• ZOMKSJUOYXYJDV-UHFFFAOYSA-N

• 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.

[5-(Trifluoromethyl)-2-furyl]acetonitrile

In Stock

• CAS RN:
• 1823978-82-0

• Formula:
• C7H4F3NO

• InChI:
• InChI=1S/C7H4F3NO/c8-7(9,10)6-2-1-5(12-6)3-4-11/h1-2H,3H2

• InChIKey:
• WRGZEYMFUHGDSY-UHFFFAOYSA-N

• [5-(Trifluoromethyl)-2-furyl]acetonitrile is a useful research compound. Its molecular formula is C7H4F3NO and its molecular weight is 175.11 g/mol. The purity is usually 95%.

3-(3,5-Difluoro-phenoxy)-azetidine

Usually In Stock

• CAS RN:
• 1263378-82-0

• Formula:
• C9H9F2NO

• InChI:
• InChI=1S/C9H9F2NO/c10-6-1-7(11)3-8(2-6)13-9-4-12-5-9/h1-3,9,12H,4-5H2

• InChIKey:
• VXXACJCOSVCADM-UHFFFAOYSA-N

• 3-(3,5-Difluoro-phenoxy)-azetidine is a useful research compound. Its molecular formula is C9H9F2NO and its molecular weight is 185.17 g/mol. The purity is usually 95%.

6-cyclopropyl-3-[(1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 2175978-82-0

• Formula:
• C21H27N5O

• InChI:
• InChI=1S/C21H27N5O/c1-14-23-18-4-2-3-17(18)21(24-14)25-9-7-15(8-10-25)12-26-13-22-19(11-20(26)27)16-5-6-16/h11,13,15-16H,2-10,12H2,1H3

• InChIKey:
• WLAMPLXBDYQWQO-UHFFFAOYSA-N

• 6-cyclopropyl-3-[(1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C21H27N5O and its molecular weight is 365.481. The purity is usually 95%.

N-[2-(2-Fluoro-4-propan-2-yloxyanilino)-2-oxoethyl]-N-methylprop-2-enamide

Usually In Stock

• CAS RN:
• 2201278-82-0

• Formula:
• C15H19FN2O3

• InChI:
• InChI=1S/C15H19FN2O3/c1-5-15(20)18(4)9-14(19)17-13-7-6-11(8-12(13)16)21-10(2)3/h5-8,10H,1,9H2,2-4H3,(H,17,19)

• InChIKey:
• DIVOAYOLMIPPON-UHFFFAOYSA-N

• N-[2-(2-Fluoro-4-propan-2-yloxyanilino)-2-oxoethyl]-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C15H19FN2O3 and its molecular weight is 294.326. The purity is usually 95%.

2-[[1-(5-Fluoropyrimidin-4-yl)piperidin-3-yl]methoxy]-5-methylpyrimidine

Usually In Stock

• CAS RN:
• 2379978-82-0

• Formula:
• C15H18FN5O

• InChI:
• InChI=1S/C15H18FN5O/c1-11-5-18-15(19-6-11)22-9-12-3-2-4-21(8-12)14-13(16)7-17-10-20-14/h5-7,10,12H,2-4,8-9H2,1H3

• InChIKey:
• BVIZPEJYXAGGOJ-UHFFFAOYSA-N

• 2-[[1-(5-Fluoropyrimidin-4-yl)piperidin-3-yl]methoxy]-5-methylpyrimidine is a useful research compound. Its molecular formula is C15H18FN5O and its molecular weight is 303.341. The purity is usually 95%.

[(E)-1-(4-fluorophenyl)ethylideneamino]thiourea

• CAS RN:
• 1489265-29-3; 78-82-0

• Formula:
• C9H10FN3S

• InChI:
• InChI=1S/C9H10FN3S/c1-6(12-13-9(11)14)7-2-4-8(10)5-3-7/h2-5H,1H3,(H3,11,13,14)/b12-6+

• InChIKey:
• JBOMIBNEKCISGH-WUXMJOGZSA-N

• [(E)-1-(4-fluorophenyl)ethylideneamino]thiourea is a useful research compound. Its molecular formula is C9H10FN3S and its molecular weight is 211.26. The purity is usually 95%.